Cas no 66972-04-1 (3-Pentanone, 4-methyl-1-(2-methyl-1,3-dioxolan-2-yl)-)

• Product Name: 3-Pentanone, 4-methyl-1-(2-methyl-1,3-dioxolan-2-yl)-
• CAS No: 66972-04-1
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 395510
• PubChem ID: 13486070
• Update Time: 2025-04-19

3-Pentanone, 4-methyl-1-(2-methyl-1,3-dioxolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pentanone, 4-methyl-1-(2-methyl-1,3-dioxolan-2-yl)-
• 4-methyl-1-(2-methyl-1,3-dioxolan-2-yl)pentan-3-one
• DTXSID40541947
• 66972-04-1

• Inchi： 1S/C10H18O3/c1-8(2)9(11)4-5-10(3)12-6-7-13-10/h8H,4-7H2,1-3H3
• InChI Key： RBFYBLFGCOYDGX-UHFFFAOYSA-N
• SMILES： O1CCOC1(C)CCC(C(C)C)=O

Computed Properties

• Exact Mass: 186.12564
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53